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Compound of Interest

Compound Name:
2-Methyltetrahydro-2H-pyran-2-

carboxylic acid

Cat. No.: B1313465 Get Quote

Essential Safety and Handling Guide for 2-
Methyltetrahydro-2H-pyran-2-carboxylic Acid
This guide provides immediate safety, operational, and disposal information for handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid (CAS No. 4180-13-6) in a laboratory setting.

The information is targeted towards researchers, scientists, and professionals in drug

development.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid was not available at the time of this writing. The following recommendations

are based on the safety profiles of structurally similar compounds and general best practices

for handling carboxylic acids. It is imperative to handle this compound with caution and to

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on data from similar carboxylic acid compounds, 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid is anticipated to be a skin and eye irritant and may cause respiratory irritation.

The recommended personal protective equipment is summarized below.
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Hazard Category Potential Hazard
Recommended Personal
Protective Equipment
(PPE)

Skin Contact Causes skin irritation.

Lab Coat: A standard or

chemical-resistant lab coat

must be worn and fully

buttoned.Gloves: Chemical-

resistant gloves (e.g., nitrile)

are required. Inspect gloves

before use and change them

immediately if

contaminated.Footwear: Fully

enclosed shoes are

mandatory.

Eye Contact Causes serious eye irritation.

Safety Glasses/Goggles: Wear

safety glasses with side

shields or chemical splash

goggles.Face Shield: A face

shield worn over safety

glasses is recommended when

there is a significant risk of

splashing.

Inhalation
May cause respiratory

irritation.

Ventilation: Handle the

compound in a well-ventilated

area, preferably within a

certified chemical fume hood,

especially if it is a powder or if

aerosols may be

generated.Respiratory

Protection: If engineering

controls are insufficient, a

NIOSH-approved respirator

appropriate for organic vapors

and particulates should be

used.
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Ingestion Harmful if swallowed.

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring safe

handling.

Preparation and Engineering Controls:

Designate a specific area for handling the chemical, preferably within a chemical fume

hood.

Ensure the fume hood is functioning correctly before starting any work.

Gather all necessary equipment (e.g., spatulas, weighing paper, glassware) and labeled

waste containers before handling the chemical.

Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of any defects.

Chemical Handling:

Handle the smallest possible quantities required for the experiment.

When transferring the chemical, avoid creating dust.

Keep the container tightly closed when not in use.

Post-Handling Procedures:

Decontaminate any surfaces and equipment that may have come into contact with the

chemical.
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Remove PPE in the correct order to avoid cross-contamination (e.g., gloves first, then face

shield/goggles, then lab coat).

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Solid Waste: All disposable materials contaminated with 2-Methyltetrahydro-2H-pyran-2-
carboxylic acid (e.g., gloves, weighing paper, paper towels) must be placed in a dedicated,

clearly labeled hazardous waste container.

Unused Chemical: Unused or unwanted 2-Methyltetrahydro-2H-pyran-2-carboxylic acid
must be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in

the regular trash.

Consult Local Regulations: Always consult your institution's EHS guidelines and local

regulations for proper hazardous waste disposal procedures.

Visualizing the Workflow
The following diagram illustrates the logical flow of operations for safely handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid.
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Safe Handling Workflow for 2-Methyltetrahydro-2H-pyran-2-carboxylic Acid
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Caption: Safe Handling Workflow Diagram.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methyltetrahydro-2H-pyran-2-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1313465#personal-protective-equipment-for-
handling-2-methyltetrahydro-2h-pyran-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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